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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605 Get Quote

Technical Support Center: ER-27319 Maleate
This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with ER-27319 maleate in aqueous buffers during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is ER-27319 maleate and what are its physical properties?

ER-27319 maleate is a selective inhibitor of Spleen tyrosine kinase (Syk).[1][2][3][4] Its

chemical name is 10-(3-Aminopropyl)-3,4-dimethyl-9(10H)-acridinone maleate.[1][4] The

compound is supplied as a maleate salt to improve its aqueous solubility and stability.[5][6]

Q2: What is the reported solubility of ER-27319 maleate?

The solubility of ER-27319 maleate has been determined in both water and dimethyl sulfoxide

(DMSO). This information is summarized in the table below.
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Property Value Reference

Chemical Formula C₁₈H₂₀N₂O · C₄H₄O₄ [1][2]

Molecular Weight 396.17 g/mol [1][2]

Solubility in Water Up to 29.71 mg/mL (75 mM) [1][3]

Solubility in DMSO Up to 39.62 mg/mL (100 mM) [1][3]

Q3: Why might I be experiencing solubility issues with ER-27319 maleate in my aqueous

buffer?

While ER-27319 maleate is soluble in water, its solubility in aqueous buffers can be influenced

by several factors, most notably pH. ER-27319 is a maleate salt, and the solubility of such salts

is often pH-dependent. Maleic acid has two pKa values, approximately 1.9 and 6.1.[1][2][3][7]

[8] The pH of your buffer can affect the ionization state of both the ER-27319 molecule and the

maleate counter-ion, potentially leading to precipitation if the compound's solubility limit is

exceeded.

Troubleshooting Guide
Problem: My ER-27319 maleate is precipitating when I dilute my DMSO stock into an aqueous

buffer.

This is a common issue when working with compounds that have limited aqueous solubility.

Here are several steps you can take to troubleshoot this problem:

Lower the Final Concentration: The most straightforward solution is to reduce the final

concentration of ER-27319 maleate in your experimental buffer.

Optimize the DMSO Concentration: While DMSO is an excellent solvent for creating high-

concentration stock solutions, its presence in the final aqueous solution should be

minimized. High concentrations of DMSO can be toxic to cells and may affect experimental

outcomes. As a general rule, the final DMSO concentration should be kept below 0.5%.

Adjust the pH of the Buffer: Since ER-27319 is a maleate salt, its solubility is likely to be

higher in acidic conditions. If your experimental design allows, consider using a buffer with a
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slightly lower pH. For basic compounds, conversion to the free base at higher pH can lead to

precipitation.[9][10]

Use a Co-solvent: In some cases, the addition of a small amount of a water-miscible co-

solvent to your aqueous buffer can improve the solubility of your compound.[8]

Sonication: Gentle sonication can help to redissolve small amounts of precipitate. However,

be cautious as prolonged or high-energy sonication can degrade the compound.

Below is a logical workflow for troubleshooting solubility issues.
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Start: ER-27319 maleate precipitates in aqueous buffer

Is your DMSO stock solution clear?

Is the final concentration in buffer too high?

Yes

Still issues: Consult further literature or manufacturer

No, prepare fresh stockAction: Lower the final concentration

Yes

Is the buffer pH appropriate?

No

Success: Compound is soluble

Action: Adjust buffer to a more acidic pH (if experiment allows)

No, pH might be too high

Consider using a co-solvent in your buffer

Yes

Try gentle sonication to redissolve If still precipitates

If still precipitates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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